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Compound of Interest

Compound Name: Ac-FLTD-CMK

Cat. No.: B8134386 Get Quote

Technical Support Center: Ac-FLTD-CMK
This technical support center provides researchers, scientists, and drug development

professionals with best practices for storing and handling the pyroptosis inhibitor, Ac-FLTD-
CMK. Below you will find troubleshooting guides and frequently asked questions to ensure the

optimal performance of this compound in your experiments.

Frequently Asked Questions (FAQs)
Storage

Q: How should I store the lyophilized Ac-FLTD-CMK powder?

A: Upon receipt, the lyophilized powder should be stored at -20°C. Under these conditions,

it is stable for up to three years.[1][2] For shorter-term storage, some suppliers suggest it

can be kept at 4°C for up to six months.[3]

Q: What is the best way to store Ac-FLTD-CMK after reconstitution?

A: Reconstituted stock solutions should be aliquoted to avoid repeated freeze-thaw cycles

and stored at -80°C.[1][2][4] At -80°C, the solution is stable for at least one year.[1][2] For

storage up to one month, -20°C is also acceptable.[1][4]
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Q: What is the recommended solvent for reconstituting Ac-FLTD-CMK?

A: The recommended solvent is dimethyl sulfoxide (DMSO).[1][3] It is soluble in DMSO up

to 100 mg/mL.[1]

Q: Are there any special precautions I should take when using DMSO for reconstitution?

A: Yes, it is crucial to use fresh, high-quality DMSO. Moisture-absorbing DMSO can

reduce the solubility of Ac-FLTD-CMK.[1]

Q: My compound is not dissolving properly. What should I do?

A: If you encounter solubility issues, gentle warming and/or sonication can be used to aid

dissolution.[2][4][5] Ensure you are using fresh, anhydrous DMSO.

Q: How should I prepare working solutions for my experiments?

A: It is recommended to prepare working solutions freshly on the day of use.[4][5] For in

vivo experiments, a common formulation involves a stock solution in DMSO further diluted

in a vehicle such as a mix of PEG300, Tween 80, and saline.[2]

Experimental Use

Q: At what concentration should I use Ac-FLTD-CMK in my cell-based assays?

A: A common working concentration for cell-based assays is 10 µM.[1] However, the

optimal concentration may vary depending on the cell type and experimental conditions,

so it is advisable to perform a dose-response experiment.

Q: Can I use Ac-FLTD-CMK to inhibit apoptosis?

A: No, Ac-FLTD-CMK is a specific inhibitor of inflammatory caspases (caspase-1, -4, -5,

and -11) and does not target apoptotic caspases like caspase-3.[3][4][5]
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Parameter Lyophilized Powder Reconstituted Solution

Storage Temperature -20°C (long-term)[1][2][3] -80°C (long-term)[1][2][4]

4°C (short-term)[3] -20°C (short-term)[1][4]

Stability Up to 3 years at -20°C[1][2] Up to 1 year at -80°C[1][2]

12 months at -20°C[3] 6 months at -80°C[3][4]

6 months at 4°C[3] 1 month at -20°C[1][4]

Recommended Solvent N/A DMSO[1][3]

Solubility N/A Up to 100 mg/mL in DMSO[1]

Experimental Protocols
Reconstitution of Ac-FLTD-CMK

Allow the vial of lyophilized Ac-FLTD-CMK to warm to room temperature before opening.

Add the appropriate volume of fresh, anhydrous DMSO to the vial to achieve the desired

stock concentration (e.g., 10 mM or 100 mg/mL).

Vortex the vial to ensure the compound is fully dissolved. If necessary, gentle warming or

sonication can be used to aid dissolution.[2][4][5]

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage.[1][2][4]
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Caption: Experimental workflow for the reconstitution and storage of Ac-FLTD-CMK.
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Pyroptosis Signaling Pathway Inhibition by Ac-FLTD-CMK

Inflammasome Activation

Inflammatory Caspases
(Caspase-1, -4, -5, -11)

Gasdermin D (GSDMD)

Cleavage

GSDMD N-terminal fragment

Pyroptosis

Ac-FLTD-CMK

Inhibits

Click to download full resolution via product page

Caption: Ac-FLTD-CMK inhibits inflammatory caspases, blocking Gasdermin D cleavage and

subsequent pyroptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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